Cas no 1210359-82-2 (2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride)

• Product Name: 2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride
• CAS No: 1210359-82-2
• MF: C₁₁H₁₇ClN₄
• MW: 240.732480764389
• CID: 5054382
• Update Time: 2025-06-10

2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-1-yl)pyridine-4-carboximidamide hydrochloride
• NE52340
• 2-piperidin-1-ylpyridine-4-carboximidamide;hydrochloride
• Z1259341047
• 2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride

• Inchi： 1S/C11H16N4.ClH/c12-11(13)9-4-5-14-10(8-9)15-6-2-1-3-7-15;/h4-5,8H,1-3,6-7H2,(H3,12,13);1H
• InChI Key： BNCRMDZAEBEELD-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=C(C(=N)N)C=CN=2)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Topological Polar Surface Area: 66

Experimental Properties

• Melting Point: 259-261 °C

2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride

Introduction to 2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride (CAS No. 1210359-82-2)

2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1210359-82-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, featuring a piperidine moiety linked to a pyridine ring through an amide bond, with a hydrochloride salt form enhancing its solubility and bioavailability. The structural configuration of this molecule makes it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The significance of 2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride lies in its potential pharmacological applications. The presence of both piperidine and pyridine rings provides a unique scaffold that can interact with biological targets in multiple ways. Piperidine derivatives are well-known for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and modulate neurotransmitter systems. In contrast, pyridine-based compounds often exhibit anti-inflammatory, antiviral, and anticancer properties. The combination of these two motifs in 2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride suggests a multifaceted pharmacological profile, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of 2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride with various biological targets. Studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in metabolic disorders, cancer progression, and infectious diseases. For instance, preliminary computational studies suggest that the amide group and piperidine ring can form hydrogen bonds with key residues in target proteins, potentially modulating their activity. This insight has prompted further experimental investigations to validate these predictions.

In the realm of drug development, the synthesis of 2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride has been optimized to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. The hydrochloride salt form was chosen to enhance the compound's stability and solubility in aqueous solutions, which is crucial for both preclinical and clinical studies. These synthetic advancements have not only improved the accessibility of this compound but also paved the way for its incorporation into larger libraries of bioactive molecules.

The pharmacokinetic properties of 2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride are another area of interest. Preliminary pharmacokinetic studies have revealed that this compound exhibits moderate oral bioavailability and a reasonable half-life, suggesting its potential for therapeutic use. Additionally, its metabolic stability has been assessed through in vitro studies using liver microsomes, which indicate that it undergoes slow degradation under physiological conditions. This stability is advantageous for drug development as it minimizes rapid clearance from the body, allowing for sustained therapeutic effects.

Current research efforts are focused on evaluating the pharmacological efficacy of 2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride in various disease models. In vitro assays have demonstrated its potential as an inhibitor of certain kinases and enzymes implicated in cancer cell proliferation. Furthermore, preclinical studies in animal models have shown promising results in terms of anti-inflammatory effects, particularly in models of chronic inflammation. These findings align with the growing interest in developing small-molecule inhibitors that target inflammatory pathways as a means to treat chronic diseases.

The safety profile of 2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride is also being thoroughly evaluated. Toxicological studies have been conducted to assess its acute and chronic toxicity levels. Initial results suggest that at moderate doses, this compound exhibits low toxicity with minimal side effects observed in animal models. However, further long-term studies are necessary to fully understand its safety profile before human clinical trials can be initiated. These safety assessments are critical steps in ensuring that any potential therapeutic applications are both effective and safe for human use.

The versatility of 2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride as a chemical scaffold has also inspired modifications aimed at enhancing its pharmacological properties. Researchers have explored derivatives by introducing various substituents into the piperidine or pyridine rings to fine-tune their binding interactions with biological targets. Such modifications have led to the discovery of novel analogs with improved potency, selectivity, and pharmacokinetic profiles. This iterative approach highlights the importance of structural diversity in drug discovery and underscores the potential of 2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride as a lead compound.

The integration of high-throughput screening (HTS) technologies has further accelerated the exploration of 2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride's pharmacological potential. HTS allows researchers to rapidly test large libraries of compounds against numerous biological targets simultaneously, identifying those with the most promising activity profiles. This approach has been instrumental in uncovering new therapeutic opportunities and validating initial hypotheses about the compound's mechanism of action. As HTS continues to evolve, it will likely play an even greater role in optimizing lead compounds like 2-(Piperidin-1-yl)pyridine-4-carboximidamide hydrochloride for clinical development.

The future directions for research on 2-(Piperidin-1-yloxy)pipidine carbaldehyde (CAS No: 1210359) include expanding its applications into other therapeutic areas beyond cancer and inflammation. Investigating its potential as an antiviral agent or a treatment for neurological disorders is an exciting prospect given its unique structural features. Additionally, exploring its role in modulating immune responses could open new avenues for treating autoimmune diseases or enhancing vaccine efficacy.

In conclusion, 2-(Piperidin-yloxy)pipidine carbaldehyde (CAS No: 1210359) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic domains. Its structural features, synthetic accessibility,and promising pharmacological profile make it a valuable asset for ongoing drug discovery efforts. Continued researchand developmentare essentialto unlock its full potentialand translate these findings into novel therapeutics that benefit patients worldwide.